Cas no 2411327-24-5 (Methyl 6-[[[(E)-4-(dimethylamino)but-2-enoyl]-methylamino]methyl]pyridine-3-carboxylate)

• Product Name: Methyl 6-[[[(E)-4-(dimethylamino)but-2-enoyl]-methylamino]methyl]pyridine-3-carboxylate
• CAS No: 2411327-24-5
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 5357377
• Update Time: 2025-10-24

Methyl 6-[[[(E)-4-(dimethylamino)but-2-enoyl]-methylamino]methyl]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3850150716
• Methyl 6-[[[(E)-4-(dimethylamino)but-2-enoyl]-methylamino]methyl]pyridine-3-carboxylate
• methyl 6-{[(2E)-4-(dimethylamino)-N-methylbut-2-enamido]methyl}pyridine-3-carboxylate

• Inchi： 1S/C15H21N3O3/c1-17(2)9-5-6-14(19)18(3)11-13-8-7-12(10-16-13)15(20)21-4/h5-8,10H,9,11H2,1-4H3/b6-5+
• InChI Key： QMCRRUYDOQYJGB-AATRIKPKSA-N
• SMILES： O=C(/C=C/CN(C)C)N(C)CC1C=CC(C(=O)OC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 382
• XLogP3: 0.3
• Topological Polar Surface Area: 62.7

Additional information on Methyl 6-[[[(E)-4-(dimethylamino)but-2-enoyl]-methylamino]methyl]pyridine-3-carboxylate

Methyl 6-[[[(E)-4-(dimethylamino)but-2-enoyl]-methylamino]methyl]pyridine-3-carboxylate: A Comprehensive Overview

The compound Methyl 6-[[[(E)-4-(dimethylamino)but-2-enoyl]-methylamino]methyl]pyridine-3-carboxylate, identified by the CAS number 2411327-24-5, is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have shed light on its potential as a versatile building block in medicinal chemistry and as a component in advanced materials.

The molecular structure of this compound is characterized by a pyridine ring substituted with a methyl group at the 3-position and a complex substituent at the 6-position. The substituent at the 6-position includes a methylamino group linked to an (E)-configured enoyl chain, which further bears a dimethylamino group. This arrangement imparts the molecule with both electronic and steric properties, making it suitable for various chemical transformations and interactions. The presence of the pyridine ring also contributes to its aromatic stability and reactivity, which are critical for its functional applications.

Recent research has focused on the synthesis and optimization of this compound, leveraging modern organic synthesis techniques such as Suzuki coupling, Stille coupling, and other cross-coupling reactions. These methods have enabled chemists to construct the molecule with high precision and efficiency, ensuring scalability for industrial applications. Additionally, computational chemistry tools have been employed to study the electronic properties and reactivity of this compound, providing insights into its potential interactions with biological systems.

In terms of biological activity, this compound has shown promise as a lead molecule in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its ability to modulate enzyme activity, suggesting potential applications in anti-inflammatory and anti-cancer therapies. Furthermore, its structural versatility allows for further functionalization, enabling researchers to explore its potential as a scaffold for more complex drug candidates.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in thin-film deposition techniques have facilitated the integration of this compound into device architectures, paving the way for next-generation electronic materials.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Studies indicate that under specific conditions, it can undergo microbial degradation, reducing its persistence in the environment. However, further research is required to fully understand its environmental fate and ensure sustainable practices in its production and use.

In conclusion, Methyl 6-[[[(E)-4-(dimethylamino)but-2-enoyl]-methylamino]methyl]pyridine-3-carboxylate (CAS No: 2411327-24-5) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.